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Compound of Interest

Compound Name: aStAx-35R

Cat. No.: B12370975

An In-depth Technical Guide to Astaxanthin

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activities of astaxanthin, a keto-carotenoid of significant interest to researchers,
scientists, and drug development professionals.

Chemical Structure and Isomerism

Astaxanthin (3,3'-dihydroxy-f3,3-carotene-4,4'-dione) is a lipid-soluble pigment belonging to the
xanthophyll class of carotenoids.[1] Its molecular structure is characterized by a long polyene
chain of conjugated double bonds, responsible for its red-orange color and potent antioxidant
properties, and terminal B-ionone rings.[2][3] The presence of hydroxyl (-OH) and ketone (=O)
groups on each ionone ring imparts both hydrophilic and lipophilic characteristics to the
molecule.[1][2]

Astaxanthin possesses two chiral centers at the 3 and 3' positions of the ionone rings, leading
to the existence of three stereoisomers:

e (3S,3'S)-astaxanthin
e (3R,3'R)-astaxanthin
¢ (3R,3'S)-astaxanthin (meso)

The geometric configuration of the polyene chain can also lead to cis/trans isomerism, although
the all-trans configuration is the most common and stable form found in nature.[4] The specific
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stereoisomer can influence the biological activity of the molecule.[5] For instance, astaxanthin
sourced from the microalga Haematococcus pluvialis is primarily the (3S,3'S) stereoisomer,
which is noted for its high bioactivity.[5] Synthetic astaxanthin, in contrast, is typically a racemic
mixture of all three stereoisomers.[1]

Physicochemical Properties

A summary of the key physicochemical properties of astaxanthin is presented in the table

below.
Property Value Reference
Molecular Formula C40H5204 [2][6]
Molar Mass 596.84 g/mol [2]
Appearance Red powder [7]
Solubility Lipid-soluble [1]

3S,3'S)-3,3'-Dihydroxy-,3-
IUPAC Name ( ) _ yaroxy-B.B [1]
carotene-4,4'-dione

472-61-7 (for all-trans-
CAS Number ) [1]
astaxanthin)

Biological Activities and Signaling Pathways

Astaxanthin is renowned for its powerful antioxidant activity, which is significantly higher than
that of other carotenoids like B-carotene and lutein, and even a-tocopherol.[8] Its unique
molecular structure allows it to span cellular membranes, scavenging free radicals both within
and on the surface of the membrane.[4][9]

Beyond its antioxidant capacity, astaxanthin exhibits a range of other biological effects,
including anti-inflammatory, anti-diabetic, anti-cancer, and neuroprotective activities.[8][9][10]
These effects are mediated through the modulation of various cellular signaling pathways.

One key pathway influenced by astaxanthin is the PIBK/AKT/mTOR signaling pathway. In the
context of Helicobacter pylori-infected gastric epithelial cells, astaxanthin has been shown to
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suppress the expression of matrix metalloproteinases (MMPs) by inhibiting the activation of

PI3K, AKT, and mTOR.[11] This, in turn, can reduce tumor invasion and cancer progression.

[11]
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Astaxanthin's inhibition of the PI3BK/AKT/mTOR pathway.

Astaxanthin's anti-inflammatory effects are also linked to its ability to reduce the production of
inflammatory markers such as tumor necrosis factor-alpha (TNF-a).[12]

Experimental Protocols

Detailed experimental protocols for studying astaxanthin are extensive and varied. Below is a
generalized workflow for investigating the effects of astaxanthin on a specific signaling pathway
in a cell culture model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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